Cas no 938458-89-0 (2-Amino-6-isopropylpyrimidine-4-carboxylic acid)

• Product Name: 2-Amino-6-isopropylpyrimidine-4-carboxylic acid
• CAS No: 938458-89-0
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• MDL: MFCD09055230
• CID: 879637
• PubChem ID: 329775286
• Update Time: 2025-08-05

2-Amino-6-isopropylpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-isopropylpyrimidine-4-carboxylic acid
• 2-amino-6-propan-2-ylpyrimidine-4-carboxylic acid
• 2-amino-6-isopropylpyrimidine-4-carboxylic acid(SALTDATA: FREE)
• 2-Amino-6-(1-methylethyl)-4-pyrimidinecarboxylic acid (ACI)
• 2-Amino-6-(propan-2-yl)pyrimidine-4-carboxylic acid

• MDL： MFCD09055230
• Inchi： 1S/C8H11N3O2/c1-4(2)5-3-6(7(12)13)11-8(9)10-5/h3-4H,1-2H3,(H,12,13)(H2,9,10,11)
• InChI Key： WSYVZUXMZXAAMW-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(C)C)N=C(N)N=1)O

Computed Properties

• Exact Mass: 181.08500
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.287
• Boiling Point: 421.5°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.594
• PSA: 89.10000
• LogP: 1.46160

2-Amino-6-isopropylpyrimidine-4-carboxylic acid Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on 2-Amino-6-isopropylpyrimidine-4-carboxylic acid

2-Amino-6-Isopropylpyrimidine-4-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 938458-89-0, commonly referred to as 2-Amino-6-isopropylpyrimidine-4-carboxylic acid, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The pyrimidine ring serves as a central structural motif, with substituents at positions 2, 4, and 6 contributing to its unique properties.

Recent studies have highlighted the importance of 2-amino-6-isopropylpyrimidine-4-carboxylic acid in the development of novel therapeutic agents. Its structure, featuring an amino group at position 2 and an isopropyl group at position 6, provides a versatile platform for functionalization. Researchers have explored its potential as a building block for constructing bioactive molecules, particularly in the context of anti-cancer and anti-viral drug discovery.

The synthesis of 2-amino-6-isopropylpyrimidine-4-carboxylic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrimidine ring through condensation reactions, followed by selective substitution to introduce the desired functional groups. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield.

In terms of biological activity, 2-amino-6-isopropylpyrimidine-4-carboxylic acid has shown promising results in preclinical studies. For instance, it has demonstrated potent inhibitory effects against several enzymes implicated in cancer progression, such as cyclin-dependent kinases (CDKs). Additionally, its ability to modulate cellular signaling pathways makes it a valuable candidate for targeted therapy.

One of the most exciting developments involving this compound is its application in peptide-based drug delivery systems. The carboxylic acid group at position 4 allows for easy conjugation with peptides or other bioactive molecules, enabling the creation of hybrid compounds with enhanced bioavailability and specificity. This approach has been explored in the context of developing vaccines and immunotherapies.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of 2-amino-6-isopropylpyrimidine-4-carboxylic acid. Initial findings suggest that it exhibits low toxicity to aquatic organisms under standard testing conditions, which is a positive indicator for its potential use in pharmaceutical applications.

In conclusion, 2-amino-6-isopropylpyrimidine-4-carboxylic acid (CAS No. 938458-89-0) represents a valuable compound with wide-ranging applications in medicinal chemistry and beyond. Its unique structure, coupled with its versatile functional groups, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of drug discovery.